Cas no 125355-20-6 (Stigmast-4-en-3-one,6-hydroxy-, (6a,24S)-)

• Product Name: Stigmast-4-en-3-one,6-hydroxy-, (6a,24S)-
• CAS No: 125355-20-6
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 210827
• Update Time: 2024-03-01

Stigmast-4-en-3-one,6-hydroxy-, (6a,24S)- Chemical and Physical Properties

Names and Identifiers

• Stigmast-4-en-3-one,6-hydroxy-, (6a,24S)-
• (+)-Procesterol
• Procesterol
• Stigmast-4-en-3-one, 6-hydroxy-, (6α,24S)-

• Inchi： 1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-22-17-27(31)26-16-21(30)12-14-29(26,6)25(22)13-15-28(23,24)5/h16,18-20,22-25,27,31H,7-15,17H2,1-6H3/t19-,20+,22+,23-,24+,25+,27+,28-,29-/m1/s1
• InChI Key： IWNCBADONFSAAW-INTYXVNUSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CC[C@@H](C(C)C)CC)CC3)C[C@@H]2O

Computed Properties

• Exact Mass: 428.36564

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 537.4±29.0 °C(Predicted)
• PSA: 37.3
• pka: 14.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives